Cas no 852690-96-1 (2-Chloro-5-(1,3-dihydro-2H-isoindol-2-yl)-4-fluorobenzenol)

• Product Name: 2-Chloro-5-(1,3-dihydro-2H-isoindol-2-yl)-4-fluorobenzenol
• CAS No: 852690-96-1
• MF: C₁₄H₁₁ClFNO
• MW: 263.694646120071
• MDL: MFCD03791152
• CID: 3061102
• PubChem ID: 2782980
• Update Time: 2025-06-10

2-Chloro-5-(1,3-dihydro-2H-isoindol-2-yl)-4-fluorobenzenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-(isoindolin-2-yl)phenol
• 2-Chloro-5-(1,3-dihydro-2H-isoindol-2-yl)-4-fluorophenol
• 2-chloro-5-(2,3-dihydro-1H-isoindol-2-yl)-4-fluorophenol
• 852690-96-1
• CS-0330898
• AKOS005069547
• SB65980
• 2-Chloro-5-(1,3-dihydro-2H-isoindol-2-yl)-4-fluorobenzenol
• 11T-0289
• 2-chloro-5-(1,3-dihydroisoindol-2-yl)-4-fluorophenol
• MFCD03791152

• MDL： MFCD03791152
• Inchi： 1S/C14H11ClFNO/c15-11-5-12(16)13(6-14(11)18)17-7-9-3-1-2-4-10(9)8-17/h1-6,18H,7-8H2
• InChI Key： FWTNWYRZMTYSHL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1O)N1CC2C=CC=CC=2C1)F

Computed Properties

• Exact Mass: 263.0513198Da
• Monoisotopic Mass: 263.0513198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Melting Point: 137-139°C

2-Chloro-5-(1,3-dihydro-2H-isoindol-2-yl)-4-fluorobenzenol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Chloro-5-(1,3-dihydro-2H-isoindol-2-yl)-4-fluorobenzenol

2-Chloro-5-(1,3-dihydro-2H-isoindol-2-yl)-4-fluorobenzenol

The compound 2-Chloro-5-(1,3-dihydro-2H-isoindol-2-yl)-4-fluorobenzenol (CAS No: 852690-96-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzenol backbone with substituents that include a chloro group, a fluoro group, and a 1,3-dihydro-2H-isoindol moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzenol derivatives in drug discovery and material synthesis. The presence of the chloro and fluoro substituents in this compound suggests potential applications in areas such as catalysis, electronic materials, and bioactive agents. Additionally, the isoindole ring system is known for its versatility in forming stable structures, which can be further modified to enhance specific properties such as solubility or reactivity.

One of the key aspects of this compound is its ability to undergo various chemical transformations. Researchers have explored the use of isoindole-containing compounds in the synthesis of advanced materials, including organic semiconductors and coordination polymers. The integration of the benzenol group with the isoindole moiety in this molecule opens up new possibilities for designing functional materials with tailored electronic properties.

From a synthetic perspective, the preparation of 852690-96-1 involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of the isoindole intermediate, followed by its coupling with the appropriately substituted benzenol derivative. This process highlights the importance of stereochemical control and regioselectivity in achieving the desired product.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the chloro and fluoro substituents significantly influence the molecule's electron distribution, making it a promising candidate for applications in nonlinear optics and photovoltaic devices.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug development. However, further studies are required to fully understand its pharmacokinetic properties and toxicity profile.

The versatility of 852690-96-1 lies in its ability to serve as a building block for more complex structures. By modifying the substituents on the benzenol ring or altering the isoindole system, researchers can create derivatives with enhanced functionality. This modular approach is particularly valuable in combinatorial chemistry and high-throughput screening.

In conclusion, 852690-96-1, or 2-Chloro-5-(1,3-dihydro-2H-isoinodl-yli)-4-fluorobenzenol, represents a fascinating example of how structural complexity can lead to diverse chemical functionalities. Its unique combination of substituents makes it a valuable tool for advancing research in multiple disciplines. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.